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Compound of Interest

Compound Name: (S)-Atenolol-d7

Cat. No.: B1140565 Get Quote

Technical Guide: (S)-Atenolol-d7
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (S)-Atenolol-d7, a deuterated

isotopologue of the active (S)-enantiomer of Atenolol. This document details its chemical

properties, mechanism of action, and relevant experimental protocols, making it a valuable

resource for researchers in pharmacology and drug development.

Core Chemical and Physical Data
(S)-Atenolol-d7 is the deuterated form of (S)-Atenolol, a selective β1-adrenergic receptor

antagonist. The incorporation of seven deuterium atoms provides a stable isotopic label,

making it an ideal internal standard for pharmacokinetic and metabolic studies.

Property Value Citations

CAS Number 1309283-20-2 [1][2][3]

Molecular Formula C₁₄H₁₅D₇N₂O₃ [1]

Molecular Weight 273.38 g/mol [1][3][4]

Appearance White Solid [1]

Storage 2-8°C Refrigerator [1]
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Mechanism of Action
Atenolol is a cardioselective β-1 adrenergic antagonist that competitively binds to β-1

adrenergic receptors primarily located in the heart and vascular smooth muscle.[1] This

selective blockade inhibits the chronotropic and inotropic actions of endogenous

catecholamines like epinephrine and norepinephrine.[1] The primary downstream effects of this

receptor antagonism are a reduction in heart rate, myocardial contractility, and blood pressure.

[1][5]

The signaling pathway initiated by the activation of β1-adrenergic receptors, and its inhibition

by Atenolol, is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://pharmacyfreak.com/mechanism-of-action-of-atenolol/
https://www.goodrx.com/atenolol/mechanism-of-action
https://www.benchchem.com/product/b1140565#s-atenolol-d7-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1140565#s-atenolol-d7-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1140565#s-atenolol-d7-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1140565#s-atenolol-d7-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1140565?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1140565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

